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Compound of Interest

Compound Name: Pralnacasan

Cat. No.: B1678038

Introduction

Pralnacasan (also known as VX-740) is a potent, selective, and reversible inhibitor of
Caspase-1, an enzyme formerly known as Interleukin-1(3 Converting Enzyme (ICE).[1][2][3]
Caspase-1 plays a critical role in the inflammatory response by proteolytically cleaving the
inactive precursors of the pro-inflammatory cytokines interleukin-13 (pro-IL-1) and interleukin-
18 (pro-IL-18) into their mature, active forms.[4] By inhibiting this key step, Pralnacasan
effectively blocks the release of these cytokines, making it a valuable tool for studying
inflammatory pathways and a candidate for therapeutic intervention in inflammatory diseases.
[1] These notes provide detailed protocols for determining the effective concentration of
Pralnacasan in cell-based assays by measuring both direct Caspase-1 activity and
downstream IL-1[3 release.

Mechanism of Action: The Inflammasome Pathway

The activation of Caspase-1 is tightly regulated within a multi-protein complex called the
inflammasome.[4] Upon sensing pathogen-associated molecular patterns (PAMPS) or danger-
associated molecular patterns (DAMPS), sensor proteins (like NLRP3) oligomerize and recruit
the adaptor protein ASC, which in turn recruits pro-caspase-1. This proximity induces the auto-
cleavage and activation of pro-caspase-1 into its active form. Pralnacasan exerts its inhibitory
effect by targeting this active Caspase-1 enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Pralnacasan as a Caspase-1
Inhibitor in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678038#effective-concentration-of-pralnacasan-in-
cell-culture-assays]|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1678038#effective-concentration-of-pralnacasan-in-cell-culture-assays
https://www.benchchem.com/product/b1678038#effective-concentration-of-pralnacasan-in-cell-culture-assays
https://www.benchchem.com/product/b1678038#effective-concentration-of-pralnacasan-in-cell-culture-assays
https://www.benchchem.com/product/b1678038#effective-concentration-of-pralnacasan-in-cell-culture-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

